Cas no 1396673-75-8 (2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396673-75-8
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 6275261
• PubChem ID: 71786698
• Update Time: 2025-05-25

2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide
• 2-(4-fluorophenyl)-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}acetamide
• 1396673-75-8
• 2-(4-fluorophenyl)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide
• F6178-6495
• VU0534507-1
• 2-(4-fluorophenyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]acetamide
• AKOS024535372

• Inchi： 1S/C19H21FN2O3/c20-17-3-1-14(2-4-17)11-18(23)21-12-15-5-8-22(9-6-15)19(24)16-7-10-25-13-16/h1-4,7,10,13,15H,5-6,8-9,11-12H2,(H,21,23)
• InChI Key： FUUXRGACOAXEKG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC1CCN(C(C2=COC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 344.15362070g/mol
• Monoisotopic Mass: 344.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396673-75-8)

2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide, identified by its CAS number 1396673-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core functionalized with a furan-derived moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide features a fluorinated aromatic ring, which is known to enhance binding affinity and metabolic stability in drug candidates. The presence of a piperidine ring further contributes to the compound's potential bioactivity, as this scaffold is frequently encountered in biologically active molecules. The acetylamide group at the terminal position adds another layer of functionality, enabling diverse interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds, such as piperidine and furan derivatives, due to their demonstrated efficacy in modulating various biological pathways. 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide represents an advanced chemical entity that combines these structural elements into a single molecule, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine-based compounds have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The fluorine atom at the para position of the phenyl ring further enhances the compound's pharmacokinetic properties, improving its bioavailability and reducing susceptibility to metabolic degradation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced specificity and potency. 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide has been subjected to virtual screening and molecular docking studies, which suggest its potential as an inhibitor of enzymes involved in neurodegenerative diseases. These computational findings provide a strong rationale for further experimental validation.

The synthesis of 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the key functional groups efficiently. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

In addition to its potential therapeutic applications, 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide may also serve as a valuable tool for mechanistic studies in pharmacology. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into disease mechanisms and develop more effective drug strategies. The fluorine atom, for instance, can be used as a probe to study binding kinetics and dynamics through techniques such as fluorine NMR spectroscopy.

The role of furan derivatives in medicinal chemistry cannot be overstated. Furan moieties are known for their ability to enhance solubility and bioavailability while maintaining strong binding interactions with biological targets. In 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide, the furan ring is integrated into a piperidine scaffold, creating a hybrid molecule that combines the advantages of both structural motifs. This integration has been shown to improve pharmacological properties, making it an attractive candidate for further development.

Current research efforts are focused on optimizing the pharmacokinetic profile of 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide through structural modifications. By fine-tuning substituents on the piperidine ring or exploring alternative linkers between the furan and acetylamide groups, researchers aim to enhance its selectivity and reduce off-target effects. These modifications are guided by data from high-throughput screening assays and structural biology studies.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating improved therapeutic efficacy due to increased metabolic stability and lipophilicity. In 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide, the fluorine atom at the para position of the phenyl ring plays a crucial role in modulating these properties. This substitution pattern has been associated with enhanced binding affinities for certain biological targets, making it an important consideration in drug design.

As computational methods continue to evolve, so does our ability to predict how modifications will affect molecular behavior. Advanced algorithms can now simulate complex molecular interactions with high accuracy, allowing researchers to design experiments more efficiently. For 2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide, these tools have been instrumental in identifying optimal synthetic routes and predicting potential side effects before experimental testing begins.

The integration of interdisciplinary approaches has also been key to advancing research on this compound. Collaboration between organic chemists, medicinal biologists, and computational scientists has led to innovative strategies for drug discovery. By combining expertise from multiple fields, researchers can tackle complex challenges more effectively and accelerate the development pipeline for new therapeutics.

In conclusion,2-(4-fluorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396673-75-8) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders and other diseases. With continued advancements in synthetic chemistry and computational biology, this compound holds promise for contributing valuable insights into disease mechanisms and developing novel therapeutic interventions.